Cas no 23614-55-3 (3H-Indazol-3-one,1,2-dihydro-5,7-dinitro-2-phenyl-)

• Product Name: 3H-Indazol-3-one,1,2-dihydro-5,7-dinitro-2-phenyl-
• CAS No: 23614-55-3
• MF: C₁₃H₈N₄O₅
• MW: 300.226422309875
• CID: 283393
• PubChem ID: 2783525
• Update Time: 2025-04-19

3H-Indazol-3-one,1,2-dihydro-5,7-dinitro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Indazol-3-one,1,2-dihydro-5,7-dinitro-2-phenyl-
• 5,7-dinitro-2-phenyl-1H-indazol-3-one
• 23614-55-3
• DTXSID50382661
• Oprea1_624568
• 5,7-dinitro-2-phenyl-1,2-dihydro-3H-indazol-3-one
• MFCD00623810
• ZINC03012678
• 5,7-DINITRO-2-PHENYL-2,3-DIHYDRO-1H-INDAZOL-3-ONE
• MLS001194932
• AKOS001606742
• SR-01000106747
• CHEMBL3145055
• SR-01000106747-1
• SMR000554700
• HMS2865P03

• Inchi： 1S/C13H8N4O5/c18-13-10-6-9(16(19)20)7-11(17(21)22)12(10)14-15(13)8-4-2-1-3-5-8/h1-7,14H
• InChI Key： PBZJZJOWHIIIOE-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=C(C=2NN1C1C=CC=CC=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 300.04954
• Monoisotopic Mass: 300.04946937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 118.62